Cas no 6530-30-9 (3-methyl-1H-isochromen-1-one)

3-methyl-1H-isochromen-1-one structure
3-methyl-1H-isochromen-1-one structure
Product Name:3-methyl-1H-isochromen-1-one
CAS No:6530-30-9
MF:C10H8O2
MW:160.169322967529
CID:1684846
PubChem ID:2301657
Update Time:2025-04-21

3-methyl-1H-isochromen-1-one Chemical and Physical Properties

Names and Identifiers

    • 3-methyl-1H-isochromen-1-one
    • 1H-2-benzopyran-1-one, 3-methyl-
    • DTXSID50983935
    • HS-4513
    • E87816
    • 3-METHYL-ISOCHROMEN-1-ONE
    • 3-methylisochromen-1-one
    • 6530-30-9
    • 3-Methyl-1H-2-benzopyran-1-one
    • AKOS000521783
    • 29539-21-7
    • SCHEMBL295233
    • 3-methylisocoumarin
    • Inchi: 1S/C10H8O2/c1-7-6-8-4-2-3-5-9(8)10(11)12-7/h2-6H,1H3
    • InChI Key: KDNBBIYFOJMAEN-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC=CC=2C=C1C)=O

Computed Properties

  • Exact Mass: 160.05244
  • Monoisotopic Mass: 160.052429494g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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